Cas no 55090-57-8 (6-Methoxy-2-naphthalenecarboxylic acid phenyl ester)

6-Methoxy-2-naphthalenecarboxylic acid phenyl ester structure

55090-57-8 structure

Product Name:6-Methoxy-2-naphthalenecarboxylic acid phenyl ester

CAS No:55090-57-8

Molecular Formula:C₁₈H₁₄O₃

Molecular Weight:278.301965236664

CID:2187907

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6-Methoxy-2-naphthalenecarboxylic acid phenyl ester Properties

Names and Identifiers

- 6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
- InChIKey： XXLOFIMWPLUFRM-UHFFFAOYSA-N
- Inchi： 1S/C18H14O3/c1-20-17-10-9-13-11-15(8-7-14(13)12-17)18(19)21-16-5-3-2-4-6-16/h2-12H,1H3
- SMILES： O(C)C1C=CC2=CC(C(=O)OC3C=CC=CC=3)=CC=C2C=1

Computed Properties

Exact Mass: 278.094
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 278.094
Heavy Atom Count: 21
Complexity: 348
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 35.5

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55090-57-8 (6-Methoxy-2-naphthalenecarboxylic acid phenyl ester) Related Products

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